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Abstract
Butyl diphenylphosphinite, a member of the organophosphorus compound family, has

carved a niche for itself in synthetic chemistry, primarily as a ligand in catalysis and as a

precursor for other phosphorus-containing molecules. This technical guide delves into the

historical context of its discovery, details its synthesis, and tabulates its known physical and

spectroscopic properties. Experimental protocols and reaction pathways are presented to

provide a comprehensive resource for researchers.

Introduction
Butyl diphenylphosphinite, with the chemical formula C₁₆H₁₉OP, exists as different isomers,

with the n-butyl and sec-butyl forms being of particular interest in chemical synthesis. It belongs

to the class of phosphinites, which are esters of phosphinous acid. The presence of a lone pair

of electrons on the phosphorus atom and the steric and electronic properties influenced by the

butyl and phenyl groups make it a versatile reagent and ligand.

Discovery and Historical Context
While a singular "discovery" paper for n-butyl diphenylphosphinite is not readily apparent in

the historical literature, its existence and use can be traced back to at least the late 1960s. A

notable early mention appears in a 1968 paper by D. G. Goodwin and H. R. Hudson in the
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Journal of the Chemical Society B: Physical Organic Chemistry. In this work, (+)-s-butyl
diphenylphosphinite was utilized in studies of the stereochemistry of nucleophilic substitution

reactions. This indicates that by this time, the synthesis and handling of butyl
diphenylphosphinite isomers were established within the chemical community.

Further evidence of its availability and use is found in a 1977 patent (US4064104A), where n-

butyl diphenylphosphinite is employed as a reactant in the synthesis of phosphine oxide

flame retardants. The general synthetic route to phosphinites, through the reaction of a

chlorophosphine with an alcohol, was well-established by the mid-20th century, suggesting that

the synthesis of butyl diphenylphosphinite was a logical extension of existing methodologies.

Synthesis of Butyl Diphenylphosphinite
The most common and straightforward method for the synthesis of butyl diphenylphosphinite
involves the reaction of chlorodiphenylphosphine with the corresponding butanol isomer (n-

butanol or sec-butanol) in the presence of a base to neutralize the hydrogen chloride

byproduct.

General Synthesis Workflow
The synthesis can be visualized as a nucleophilic substitution at the phosphorus atom.
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Caption: General workflow for the synthesis of Butyl diphenylphosphinite.

Experimental Protocol for s-Butyl Diphenylphosphinite
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The following protocol is adapted from the work of Goodwin and Hudson (1968) for the

synthesis of (+)-s-butyl diphenylphosphinite. A similar procedure can be followed for the n-

butyl isomer using n-butanol.

Materials:

Chlorodiphenylphosphine

(+)-sec-Butanol

Pyridine (or another suitable base like triethylamine)

Anhydrous diethyl ether (as solvent)

Procedure:

A solution of chlorodiphenylphosphine in anhydrous diethyl ether is prepared in a flask

equipped with a dropping funnel and a magnetic stirrer, under an inert atmosphere (e.g.,

nitrogen or argon).

The flask is cooled in an ice bath.

A solution of an equimolar amount of (+)-sec-butanol and a slight excess of pyridine in

anhydrous diethyl ether is added dropwise to the stirred solution of chlorodiphenylphosphine

over a period of 1-2 hours.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours to ensure the reaction goes to completion.

The precipitated pyridinium chloride is removed by filtration under an inert atmosphere.

The solvent is removed from the filtrate under reduced pressure.

The resulting crude product can be purified by vacuum distillation to yield pure s-butyl
diphenylphosphinite.

Physical and Spectroscopic Data
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Quantitative data for n-butyl diphenylphosphinite is not extensively reported in a single

source. The following table summarizes available information.

Property Value

Chemical Formula C₁₆H₁₉OP

Molecular Weight 258.30 g/mol

CAS Number 13360-94-6

Appearance Likely a colorless to pale yellow liquid

Boiling Point Not definitively reported

Melting Point Not applicable (liquid at STP)

³¹P NMR Chemical Shift
Expected in the range of +80 to +120 ppm

(relative to 85% H₃PO₄)

¹H NMR
Data not specifically available in searched

literature

¹³C NMR
Data not specifically available in searched

literature

Note: Spectroscopic data for the free ligand is not readily available in the reviewed literature.

The ³¹P NMR chemical shift is an estimation based on similar phosphinite compounds.

Signaling Pathways and Applications
Butyl diphenylphosphinite is primarily used as a ligand in transition metal-catalyzed

reactions. The phosphorus atom can donate its lone pair of electrons to a metal center, forming

a metal-phosphine complex. These complexes can then act as catalysts in various organic

transformations.

Role in Catalysis
The general role of a phosphine ligand, such as butyl diphenylphosphinite, in a catalytic

cycle can be illustrated as follows:
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Caption: A generalized catalytic cycle involving a phosphine ligand.

The butyl and diphenyl groups on the phosphorus atom influence the steric and electronic

properties of the catalyst, which in turn affects its activity, selectivity, and stability.

Conclusion
Butyl diphenylphosphinite is a valuable organophosphorus compound with a history of use in

synthetic chemistry for over half a century. While its initial discovery is not marked by a single

seminal publication, its synthesis and application are well-grounded in the principles of
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organophosphorus chemistry. This guide provides a foundational understanding of its history,

synthesis, and utility, serving as a valuable resource for professionals in research and

development. Further investigation into chemical databases may provide more detailed

spectroscopic and physical data for specific isomers.

To cite this document: BenchChem. [An In-depth Technical Guide to Butyl
Diphenylphosphinite: Discovery and History]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b082830#discovery-and-history-of-butyl-
diphenylphosphinite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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